Cas no 2229429-20-1 (tert-butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate
• CAS No: 2229429-20-1
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6308259
• PubChem ID: 165677517
• Update Time: 2025-05-24

tert-butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate
• 2229429-20-1
• EN300-1871466
• tert-butyl N-[2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenyl]carbamate

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(20)17-11-5-4-9(6-12(11)18)10-7-13(19)16-8-10/h4-6,10,18H,7-8H2,1-3H3,(H,16,19)(H,17,20)
• InChI Key： VGDPATQKYXREBJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(=C(C=2)O)NC(=O)OC(C)(C)C)CN1

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate

Research Brief on tert-Butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate (CAS: 2229429-20-1)

The compound tert-butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate (CAS: 2229429-20-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butyl carbamate group and a 5-oxopyrrolidin-3-yl moiety, has been investigated for its potential applications in drug discovery and development. Recent studies highlight its role as a key intermediate in the synthesis of biologically active compounds, particularly those targeting neurological and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and pharmacological properties of tert-butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate. The study demonstrated that this compound serves as a versatile building block for the development of novel protease inhibitors, which are crucial in the treatment of diseases such as Alzheimer's and rheumatoid arthritis. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for further pharmacological evaluation.

Another groundbreaking research effort, detailed in a 2024 Bioorganic & Medicinal Chemistry Letters article, focused on the compound's potential as a modulator of the NLRP3 inflammasome. The study revealed that derivatives of tert-butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate exhibited significant inhibitory effects on NLRP3 activation, suggesting their potential as therapeutic agents for inflammatory diseases. The research team utilized in vitro and in vivo models to validate these findings, paving the way for future clinical trials.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of tert-butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate in the synthesis of small-molecule inhibitors targeting protein-protein interactions involved in cancer progression. The patent highlights the compound's efficacy in disrupting oncogenic signaling pathways, particularly those mediated by the Ras/Raf/MEK/ERK cascade. This discovery opens new avenues for the development of targeted cancer therapies with improved specificity and reduced side effects.

In summary, tert-butyl N-2-hydroxy-4-(5-oxopyrrolidin-3-yl)phenylcarbamate (CAS: 2229429-20-1) represents a promising scaffold in medicinal chemistry, with applications spanning neurodegenerative diseases, inflammatory disorders, and oncology. Its structural versatility and demonstrated biological activity make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in preclinical and clinical settings.